Cas no 1683581-05-6 (Propofol-d)

• Product Name: Propofol-d
• CAS No: 1683581-05-6
• MF: C₁₈H₂₆O₇
• MW: 354.394846439362
• CID: 5078003
• PubChem ID: 71751824
• Update Time: 2024-11-06

Propofol-d Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranosiduronic acid, 2,6-bis[1-(methyl-d3)ethyl-1,2,2,2-d4]phenyl-3,4,5-d3
• Propofol-d
• Propofol-d17 b-D-Glucuronide
• Propofol-d17 beta-D-glucuronide
• 114991-26-3 (unlabeled)
• HY-118774S
• CS-0369783
• Propofol Glucuronide-d17
• Propofol-d17
• 1683581-05-6
• MS-25994
• A-D-Glucuronide
• Propofol-d17 beta-D-Glucuronide
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3,4,5-trideuterio-2,6-bis(1,1,1,2,3,3,3-heptadeuteriopropan-2-yl)phenoxy]oxane-2-carboxylic acid

• Inchi： 1S/C18H26O7/c1-8(2)10-6-5-7-11(9(3)4)15(10)24-18-14(21)12(19)13(20)16(25-18)17(22)23/h5-9,12-14,16,18-21H,1-4H3,(H,22,23)/t12-,13-,14+,16-,18+/m0/s1
• InChI Key： JZSJIASBMOIIKI-RUKPJNHUSA-N
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)O)C1C(=C([H])C([H])=C([H])C=1C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 371.27455785g/mol
• Monoisotopic Mass: 371.27455785g/mol
• Isotope Atom Count: 17
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds